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Compound of Interest

Compound Name: Chlorzoxazone-13C,15N,d2
Cat. No.: B1165048
Get Quote
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Executive Summary & Chemical Identity[1][2][3]

Chlorzoxazone-13C,15N,d2 is a highly specialized stable isotope-labeled analog of
Chlorzoxazone, a centrally acting muscle relaxant.[1][2] It is engineered primarily as an Internal
Standard (IS) for the quantitative analysis of Chlorzoxazone in biological matrices (plasma,
urine, microsomes) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1]

[2]
By incorporating four heavy atoms—one Carbon-13 (

), one Nitrogen-15 (
), and two Deuterium (
or

) atoms—this isotopologue achieves a mass shift of +4 Daltons (Da) relative to the unlabeled
parent.[1][2] This shift is critical for avoiding interference from the natural isotopic abundance
(M+1, M+2) of the analyte, ensuring high-precision quantitation in CYP2E1 metabolic
phenotyping and pharmacokinetic studies.[1][2]
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Chemical Specifications Table

Property Detail

5-Chloro-3H-1,3-benzoxazol-2-one-2-

Chemical Name -3
-4.6-
Common Name Chlorzoxazone-13C,15N,d2
CAS Number Not Officially Assigned (See Note 1)
Parent CAS 95-25-0 (Unlabeled Chlorzoxazone)
Molecular Formula
Molecular Weight ~173.56 g/mol (Parent MW: 169.[1][3][2][4]56)
Mass Shift +4 Da
Typically

Isotopic Purity
atom % enrichment

Solubility Soluble in DMSO, Methanol, Acetonitrile

Note 1 (CAS Registry): Specific multi-labeled isotopologues like Chlorzoxazone-13C,15N,d2
often do not have a unique CAS number assigned by the American Chemical Society.[1][2] For
regulatory and safety purposes, refer to the Parent CAS (95-25-0) while noting the isotopic
modification.[1][2] Commercially, it is identified by catalog numbers from specialized isotope

vendors (e.g., Pharmaffiliates, Alsachim, TLC).[2]

Technical Rationale: Why This Specific Labeling?

The selection of a +4 Da mass shift using a "cocktail" of isotopes (
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) is a deliberate design choice in mass spectrometry method development.[1][2]

The "Cross-Talk" Problem

In LC-MS/MS, the unlabeled analyte (Chlorzoxazone) has natural isotopes (mostly

and

)-[11[2]

o Chlorine Isotope Effect: Chlorzoxazone contains one Chlorine atom.[2] Natural Chlorine is
~75%

and ~25%
[1][2] This creates a significant M+2 peak naturally.[1][2]

« Interference: If a simple M+3 internal standard (e.g., just

) were used, the M+2 isotope of the analyte might overlap with the IS channel if resolution is
poor, or vice versa.[1][2]

» Solution: A +4 Da shift pushes the IS mass sufficiently away from the analyte's M+0 and M+2
isotopic envelope, eliminating "cross-talk" and improving the Signal-to-Noise (S/N) ratio at
the Lower Limit of Quantitation (LLOQ).[1][2]

Isotopic Stability[1][3]
e and

: These labels are incorporated into the benzoxazolone ring skeleton.[1][2] They are non-
exchangeable and chemically stable, meaning the label will not be lost during extraction or
ionization.[2]

o Deuterium (

): Placed at positions 4 and 6 on the benzene ring.[1][2] Aromatic protons are generally
stable against back-exchange with protic solvents (water/methanol), unlike acidic protons
(e.g., the N-H proton).[1][2]

Visualization: Isotopic Architecture
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Chlorzoxazone (Parent)
MW: 169.56

Stable Isotope Synthesis

C-2 (Carbonyl)
Replaced with 13C

N-3 (Ring)
Replaced with 15N

H-4, H-6 (Aromatic)
Replaced with Deuterium (d2)

Click to download full resolution via product page

Figure 1: Structural modification map showing the specific sites of isotopic incorporation to

achieve the +4 Da mass shift.

Safety Data Sheet (SDS) Analysis

Since no unique SDS exists for the specific 13C,15N,d2 variant, safety protocols must default

to the parent compound, Chlorzoxazone (CAS 95-25-0), which is the governing toxicological

entity.[1][2]

Hazards Identification (GHS Classification)

Signal Word:WARNING[2][5][6]

Hazard Statement

Hazard Class Category Description
Code
o Harmful if swallowed.
Acute Toxicity, Oral Category 4 H302
[11[2][5]16]
Skin Causes skin irritation.
] o Category 2 H315
Corrosion/Irritation 21151161171
Serious Eye Causes serious eye
o Category 2A H319 S
Damage/Irritation irritation.[2][5][6][7]
STOT - Single May cause respirato
g Category 3 H335 o Y ] P i
Exposure irritation.[1][2][6][ 7]
© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1165048/docs?utm_src=pdf-body-img#technical-guide-chlorzoxazone-13c-15n-d2-stable-isotope-internal-standard
https://wap.guidechem.com/encyclopedia/chlorzoxazone-dic1320.html
https://www.medchemexpress.com/chlorzoxazone-d3.html
https://www.medchemexpress.com/chlorzoxazone-d3.html
https://www.tcichemicals.com/BE/en/sds/C2237_EU_6N.pdf
https://cdn.caymanchem.com/cdn/msds/25826m.pdf
https://wap.guidechem.com/encyclopedia/chlorzoxazone-dic1320.html
https://www.medchemexpress.com/chlorzoxazone-d3.html
https://www.tcichemicals.com/BE/en/sds/C2237_EU_6N.pdf
https://cdn.caymanchem.com/cdn/msds/25826m.pdf
https://www.medchemexpress.com/chlorzoxazone-d3.html
https://www.tcichemicals.com/BE/en/sds/C2237_EU_6N.pdf
https://cdn.caymanchem.com/cdn/msds/25826m.pdf
https://www.spectrumchemical.com/media/sds/C1457_AGHS.pdf
https://www.medchemexpress.com/chlorzoxazone-d3.html
https://www.tcichemicals.com/BE/en/sds/C2237_EU_6N.pdf
https://cdn.caymanchem.com/cdn/msds/25826m.pdf
https://www.spectrumchemical.com/media/sds/C1457_AGHS.pdf
https://wap.guidechem.com/encyclopedia/chlorzoxazone-dic1320.html
https://www.medchemexpress.com/chlorzoxazone-d3.html
https://cdn.caymanchem.com/cdn/msds/25826m.pdf
https://www.spectrumchemical.com/media/sds/C1457_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Precautionary Measures

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][6]
e P280: Wear protective gloves/eye protection/face protection.[2][5][6]
e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[2]
Remove contact lenses if present and easy to do.[1][2][7] Continue rinsing.[2][7]

Handling & Storage (Research Grade)

o Storage: Store at -20°C (Standard for stable isotopes to prevent degradation). Keep
container tightly closed in a dry, well-ventilated place.

e Hygroscopic Nature: Stable isotopes can be hygroscopic.[2] Allow the vial to equilibrate to
room temperature before opening to prevent moisture condensation, which can affect
weighing accuracy.[2]

Application: CYP2E1 Metabolic Probe Assay[1][3]

Chlorzoxazone is the "Gold Standard" probe substrate for Cytochrome P450 2E1 (CYP2E1)
activity.[1][2] The 6-hydroxylation of Chlorzoxazone is exclusively catalyzed by CYP2E1.[1]

Experimental Workflow

The labeled IS (Chlorzoxazone-13C,15N,d2) is added during the protein precipitation step to
correct for matrix effects, recovery losses, and ionization variability.[1][2]

Protocol: Plasma Extraction (Protein Precipitation)[1]

o Sample: Aliquot 50 pL of human plasma (spiked with Chlorzoxazone).

 |S Addition: Add 10 pL of Chlorzoxazone-13C,15N,d2 working solution (e.g., 1 pg/mL in
Methanol).

» Precipitation: Add 150 pL of ice-cold Acetonitrile.
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» Vortex: Mix vigorously for 1 minute.
¢ Centrifugation: Spin at 10,000 x g for 10 minutes at 4°C.

« Injection: Transfer supernatant to LC vial; inject 5 pL into LC-MS/MS.

LC-MS/MS Transitions (MRM)

Using a Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Waters Xevo TQ-S) in
Negative Electrospray lonization (ESI-) mode.

Collision Energy

Compound Precursor lon (m/z)  Product lon (m/z) (eV)
e
Chlorzoxazone 168.0 132.0 -20
Chlorzoxazone-
172.0 136.0 -20
13C,15N,d2

Note: The transition 168 -> 132 corresponds to the loss of HCI (36 Da).[1] The IS transition 172

-> 136 preserves the +4 Da shift, confirming the labels are retained in the fragment ion.[1][2]

Visualization: Bioanalytical Workflow
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Sample Preparation
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Figure 2: Step-by-step bioanalytical workflow utilizing the stable isotope internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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